N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C20H27NO5S/c1-14-5-7-17(8-6-14)19(26-10-9-22)13-21-27(23,24)20-12-16(3)15(2)11-18(20)25-4/h5-8,11-12,19,21-22H,9-10,13H2,1-4H3
• InChI Key: WSDQRQXZOISXFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNS(=O)(=O)C2=C(C=C(C(=C2)C)C)OC)OCCO
• Molecular Formula: C20H27NO5S
• Molecular Weight: 393.5 g/mol

Description

N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H27NO5S and its molecular weight is 393.5. The purity is usually 95%.
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Scientific Research Applications

Biomass Conversion and Sustainable Polymers

The conversion of plant biomass into furan derivatives, such as 5-Hydroxymethylfurfural (HMF), and its derivatives (e.g., 2,5-furandicarboxylic acid, 2,5-diformylfuran) highlights the potential of related chemical structures in producing sustainable polymers, fuels, and functional materials. This demonstrates the importance of such compounds in developing alternatives to non-renewable hydrocarbon sources for the chemical industry (Chernyshev, Kravchenko, & Ananikov, 2017).

Antioxidant Activities and Food Chemistry

Hydroxycinnamates, including structures similar to the query compound, exhibit significant antioxidant activities, highlighting their importance in food chemistry and potential health benefits. These compounds are abundant in various food groups and demonstrate potent antioxidant activity, emphasizing the role of structural effects on their potency (Shahidi & Chandrasekara, 2010).

Cryopreservation Applications

The use of certain chemical compounds as cryoprotective additives (CPAs) in the cryopreservation of microorganisms underscores the relevance of specific chemical functionalities in enhancing the viability of cells during freezing. Common CPAs like dimethylsulfoxide (Me2SO) and glycerol, and their effects on cryopreservation efficiency, point to the significance of chemical structure in biotechnological applications (Hubálek, 2003).

Biocompatibility and Medical Applications

The investigation into the blood compatibility of polymers, such as poly(2-methoxyethyl acrylate) (PMEA), based on the water structure at the polymer interface, reveals the potential of related chemical structures in medical applications, particularly in designing materials with enhanced compatibility with biological systems. The unique structure of water associated with these polymers plays a crucial role in their biocompatibility, which is crucial for medical devices and implants (Tanaka & Mochizuki, 2010).